3-(1,3-benzodioxol-5-ylamino)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(1,3-benzodioxol-5-ylamino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C10H8N4O3/c15-9-4-11-14-10(13-9)12-6-1-2-7-8(3-6)17-5-16-7/h1-4H,5H2,(H2,12,13,14,15)
• InChI Key: OQBSJRREEOTPEQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC3=NN=CC(=O)N3
• Molecular Formula: C10H8N4O3
• Molecular Weight: 232.20 g/mol

Description

3-(1,3-benzodioxol-5-ylamino)-1,2,4-triazin-5(4H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, agricultural chemistry, and material science.

Mechanism of Action

The exact mechanism of action of 3-(1,3-benzodioxol-5-ylamino)-1,2,4-triazin-5(4H)-one is not fully understood, but it is believed to involve the inhibition of specific enzymes or receptors in the target cells. For example, in cancer cells, this compound has been found to inhibit the activity of certain kinases that are involved in cell proliferation and survival. In fungi, it has been shown to inhibit the activity of enzymes that are essential for cell wall synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound vary depending on the target cells or organisms. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis. In fungi, it has been found to inhibit the growth and development of the fungal cells. In plants, it has been shown to cause chlorosis and necrosis of the leaves.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(1,3-benzodioxol-5-ylamino)-1,2,4-triazin-5(4H)-one in lab experiments include its high potency and selectivity, its broad spectrum of activity against different types of cells or organisms, and its relatively low toxicity. However, its limitations include its poor solubility in water and certain organic solvents, its instability under certain conditions such as high temperature and acidic pH, and its potential off-target effects on non-target cells or organisms.

Future Directions

The future directions for the scientific research of 3-(1,3-benzodioxol-5-ylamino)-1,2,4-triazin-5(4H)-one are numerous and diverse. Some of the possible directions include the development of more efficient and sustainable synthesis methods, the optimization of its pharmacological properties for specific therapeutic applications, the elucidation of its precise mechanism of action at the molecular level, and the exploration of its potential applications in other fields such as environmental science and energy storage.
In conclusion, this compound is a promising chemical compound with diverse and potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations, and to explore its applications in various fields.

Synthesis Methods

The synthesis of 3-(1,3-benzodioxol-5-ylamino)-1,2,4-triazin-5(4H)-one involves the reaction of 1,3-benzodioxole-5-amine with cyanuric acid in the presence of a catalyst such as triethylamine. The reaction proceeds through the nucleophilic substitution of the amino group of benzodioxole with the triazine ring of cyanuric acid, followed by the elimination of water to form the final product.

Scientific Research Applications

The potential applications of 3-(1,3-benzodioxol-5-ylamino)-1,2,4-triazin-5(4H)-one in scientific research are diverse and promising. In medicinal chemistry, this compound has been shown to exhibit anticancer, anti-inflammatory, and antiviral activities. In agricultural chemistry, it has been found to have herbicidal and fungicidal properties. In material science, it has been used as a building block for the synthesis of various functional materials such as fluorescent dyes and sensors.